2-Acetamido-5-methoxy-4-nitrobenzoic acid
Cat. No. B112207
Key on ui cas rn:
196194-98-6
M. Wt: 254.2 g/mol
InChI Key: QWIICWOSUUZYES-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06184225B2
Procedure details
A solution of 2-acetamido-5-methoxy-4-nitrobenzoic acid (21.6 g, 85 mmol) in water (76 ml) and concentrated hydrochloric acid (30.5 ml) was heated at reflux for 3 hours. The reaction mixture was cooled to 0° C., the resulting solid was collected by filtration, washed with water and dried under vacuum to give 2-amino-5-methoxy-4-nitrobenzoic acid (I 6.6 g, 92%).
Yield
92%
Identifiers
|
REACTION_CXSMILES
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C([NH:4][C:5]1[CH:13]=[C:12]([N+:14]([O-:16])=[O:15])[C:11]([O:17][CH3:18])=[CH:10][C:6]=1[C:7]([OH:9])=[O:8])(=O)C>O.Cl>[NH2:4][C:5]1[CH:13]=[C:12]([N+:14]([O-:16])=[O:15])[C:11]([O:17][CH3:18])=[CH:10][C:6]=1[C:7]([OH:9])=[O:8]
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Inputs
Step One
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Name
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|
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Quantity
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21.6 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)NC1=C(C(=O)O)C=C(C(=C1)[N+](=O)[O-])OC
|
|
Name
|
|
|
Quantity
|
76 mL
|
|
Type
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solvent
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|
Smiles
|
O
|
|
Name
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|
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Quantity
|
30.5 mL
|
|
Type
|
solvent
|
|
Smiles
|
Cl
|
Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
|
Setpoint
|
0 °C
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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at reflux for 3 hours
|
|
Duration
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3 h
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
the resulting solid was collected by filtration
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WASH
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Type
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WASH
|
|
Details
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washed with water
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CUSTOM
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Type
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CUSTOM
|
|
Details
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dried under vacuum
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NC1=C(C(=O)O)C=C(C(=C1)[N+](=O)[O-])OC
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 6.6 g | |
| YIELD: PERCENTYIELD | 92% | |
| YIELD: CALCULATEDPERCENTYIELD | 36.6% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
